N-(3-acetylphenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-1-[(4-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H17FN2O3/c1-14(25)16-4-2-5-18(12-16)23-20(26)19-6-3-11-24(21(19)27)13-15-7-9-17(22)10-8-15/h2-12H,13H2,1H3,(H,23,26)
• InChI Key: RDWWQAFONOGNRH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)F
• Molecular Formula: C21H17FN2O3
• Molecular Weight: 364.4 g/mol

Description

N-(3-acetylphenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of dihydropyridine derivatives, which are known for their diverse pharmacological properties. In

Scientific Research Applications

Asymmetric Synthesis and Chiral Auxiliaries

Research has focused on using chiral auxiliaries for the asymmetric synthesis of amino acids, showcasing the efficiency of certain complexes in terms of reaction rates and stereoselectivities. For instance, fluorine-containing chiral auxiliaries, including compounds structurally related to the one , have been synthesized and demonstrated to facilitate the asymmetric synthesis of S-α-amino acids with high efficiency and selectivity (Saghyan et al., 2010).

Polymer Science

In the domain of polymer science, the incorporation of specific functional groups into polymers, such as the triphenylamine group, has been explored. These modifications aim to enhance properties like glass transition temperatures, showcasing the synthetic versatility and application potential of compounds bearing structural similarities to N-(3-acetylphenyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (Liaw et al., 2002).

Medicinal Chemistry

In medicinal chemistry, derivatives of dihydropyridine-3-carboxamide have been identified as potent and selective inhibitors of the Met kinase superfamily, demonstrating significant therapeutic potential in cancer treatment. Such compounds have shown efficacy in preclinical models and have advanced into clinical trials, highlighting the therapeutic relevance of chemical structures related to the one under discussion (Schroeder et al., 2009).

Antiviral Research

Dihydropyridine-3-carboxamides have also been explored as novel potent and selective inhibitors of HIV integrase, representing a critical target in the treatment of AIDS. These studies underscore the potential of structurally related compounds to serve as bases for developing clinically useful antiviral agents (Pace et al., 2007).